Cas no 2138239-26-4 (5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride)
5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride
- [5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride
- EN300-1117531
- 2138239-26-4
-
- Inchi: 1S/C9H12ClNO3S/c1-9(2)4-7(9)8-3-6(11-14-8)5-15(10,12)13/h3,7H,4-5H2,1-2H3
- InChI Key: YCRICAKTRSBHLO-UHFFFAOYSA-N
- SMILES: ClS(CC1C=C(C2CC2(C)C)ON=1)(=O)=O
Computed Properties
- Exact Mass: 249.0226421g/mol
- Monoisotopic Mass: 249.0226421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 68.6Ų
5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1117531-0.05g |
[5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-26-4 | 95% | 0.05g |
$1140.0 | 2023-10-27 | |
| Enamine | EN300-1117531-0.1g |
[5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-26-4 | 95% | 0.1g |
$1195.0 | 2023-10-27 | |
| Enamine | EN300-1117531-0.25g |
[5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-26-4 | 95% | 0.25g |
$1249.0 | 2023-10-27 | |
| Enamine | EN300-1117531-0.5g |
[5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-26-4 | 95% | 0.5g |
$1302.0 | 2023-10-27 | |
| Enamine | EN300-1117531-1.0g |
[5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-26-4 | 1g |
$1357.0 | 2023-06-09 | ||
| Enamine | EN300-1117531-2.5g |
[5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-26-4 | 95% | 2.5g |
$2660.0 | 2023-10-27 | |
| Enamine | EN300-1117531-5.0g |
[5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-26-4 | 5g |
$3935.0 | 2023-06-09 | ||
| Enamine | EN300-1117531-10.0g |
[5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-26-4 | 10g |
$5837.0 | 2023-06-09 | ||
| Enamine | EN300-1117531-1g |
[5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-26-4 | 95% | 1g |
$1357.0 | 2023-10-27 | |
| Enamine | EN300-1117531-5g |
[5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138239-26-4 | 95% | 5g |
$3935.0 | 2023-10-27 |
5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on 5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride
Introduction to 5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2138239-26-4)
5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2138239-26-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group and a sulfonyl chloride functional group. These features contribute to its potential applications in the development of novel drugs and therapeutic agents.
The chemical structure of 5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride consists of a 1,2-oxazole ring substituted with a 2,2-dimethylcyclopropyl group and a methanesulfonyl chloride moiety. The cyclopropyl group is known for its strain energy and unique reactivity, which can influence the compound's biological activity and pharmacokinetic properties. The sulfonyl chloride functional group is highly reactive and can readily form sulfonamide linkages with amines, making it an excellent reagent for the synthesis of sulfonamide derivatives.
In recent years, there has been a growing interest in the use of sulfonamides as pharmacological agents due to their diverse biological activities. Sulfonamides have been shown to exhibit antibacterial, antifungal, and anti-inflammatory properties, among others. The introduction of the cyclopropyl group in 5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride further enhances its potential as a lead compound for drug discovery. The cyclopropyl moiety can modulate the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.
One of the key areas where 5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride has shown promise is in the development of new antibiotics. Antibiotic resistance is a major global health challenge, and there is an urgent need for novel antibacterial agents. Research has demonstrated that compounds containing the 1,2-oxazole scaffold can exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The cyclopropyl group in this compound may enhance its ability to penetrate bacterial cell walls and inhibit essential bacterial enzymes.
Beyond its potential as an antibacterial agent, 5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response that plays a critical role in various diseases, including arthritis and inflammatory bowel disease. Sulfonamides have been shown to inhibit pro-inflammatory cytokines and enzymes such as COX-2. The unique structural features of this compound may provide additional benefits in terms of selectivity and efficacy.
The synthesis of 5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride typically involves several steps. One common approach is to start with the corresponding oxazole derivative and introduce the cyclopropyl group through a suitable synthetic route. The methanesulfonyl chloride moiety can then be introduced via a sulfonylation reaction. The choice of reagents and conditions can significantly impact the yield and purity of the final product.
In terms of safety and handling, it is important to note that 5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride should be handled with care due to its reactivity. Proper personal protective equipment (PPE) should be used when working with this compound to avoid skin contact or inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.
The future prospects for 5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce potential side effects. Computational methods such as molecular docking and quantum mechanics calculations are being employed to predict the binding modes and interactions of this compound with target proteins. These studies will provide valuable insights into the structure-activity relationships (SAR) of this class of compounds.
In conclusion, 5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2138239-26-4) is a promising compound with potential applications in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel drugs targeting bacterial infections and inflammatory diseases. Continued research into this compound will likely uncover new opportunities for therapeutic innovation.
2138239-26-4 (5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)